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Compound of Interest

Compound Name: AMG8163

Cat. No.: B15617521 Get Quote

Disclaimer: Specific disposal procedures for a chemical designated as "AMG8163" could not

be located in the public domain. The following guide provides essential, immediate safety and

logistical information based on established protocols for the proper disposal of hazardous

chemicals in a laboratory setting. Researchers, scientists, and drug development professionals

must always consult the official Safety Data Sheet (SDS) for any specific chemical for complete

and accurate handling and disposal instructions.

This document aims to be a preferred source for laboratory safety and chemical handling

information, building trust by providing value beyond the product itself. The procedural, step-by-

step guidance directly answers key operational questions regarding hazardous waste

management.

Quantitative Data for a Representative Hazardous
Compound
To illustrate the type of information found in an SDS, the following table summarizes key

quantitative data for a representative hazardous compound, Amg-208, a selective c-Met

inhibitor.[1] This data is crucial for risk assessment and the development of appropriate

handling and disposal protocols.
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Property Value Source

Molecular Formula C₂₂H₁₇N₅O₂ PubChem[1]

Molecular Weight 383.4 g/mol PubChem[1]

CAS Number 1002304-34-8 PubChem[1]

Solubility in DMSO ≥3.83 mg/mL ChemicalBook[1]

Solubility in Water Insoluble ChemicalBook[1]

Solubility in Ethanol Insoluble ChemicalBook[1]

Storage Temperature
-20°C (powder) or -80°C (in

solvent)
DC Chemicals[1]

Oral LD50

1,944 mg/kg (Rat -

representative data for a

hazardous chemical)

[2]

Experimental Protocols for Hazardous Waste
Disposal
The following protocols provide detailed methodologies for the proper disposal of solid and

liquid hazardous chemical waste in a laboratory environment. These are general guidelines and

must be adapted to comply with institutional and local regulations.[3][4][5]

Protocol 1: Disposal of Solid Hazardous Waste
Objective: To safely collect and dispose of solid materials contaminated with a hazardous

chemical.

Materials:

Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves, safety

goggles, lab coat.[1]

Designated, leak-proof hazardous waste container with a secure lid.[4][6]
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Hazardous waste labels.[4][7]

Spill kit for hazardous materials.[1]

Procedure:

Waste Segregation: All solid waste contaminated with the hazardous chemical (e.g., pipette

tips, tubes, gloves, bench paper, contaminated labware) must be segregated from non-

hazardous waste.[1][8]

Container Preparation: Select a container that is compatible with the chemical waste.[4] The

container must be in good condition, with no leaks or cracks.[4]

Labeling: Affix a "Hazardous Waste" label to the container before adding any waste.[4] The

label must include the full chemical name(s), concentration, the name of the principal

investigator, laboratory location, and the date the waste was first added.[1][7] Chemical

formulas or abbreviations are not acceptable.[7]

Waste Accumulation: Place all contaminated solid waste directly into the labeled container.

Container Management: Keep the container closed at all times, except when adding waste.

[3][4][6] Store the container in a designated and secure satellite accumulation area within the

laboratory.[1]

Disposal Request: Once the container is full, or in accordance with your institution's policies,

arrange for pickup by your licensed hazardous waste disposal service.[1] Complete all

necessary paperwork for the waste disposal manifest.[3]

Protocol 2: Disposal of Liquid Hazardous Waste
Objective: To safely collect and dispose of liquid solutions containing a hazardous chemical.

Materials:

Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves, safety

goggles, lab coat.[1]
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Designated, leak-proof, and chemically compatible hazardous waste container with a secure,

tight-fitting lid.[4][6]

Secondary containment for the liquid waste container.[6]

Hazardous waste labels.[4][7]

Procedure:

Waste Segregation: Liquid waste containing the hazardous chemical (e.g., unused solutions,

cell culture media) must be collected in a separate, sealed, and clearly labeled hazardous

waste container.[1] Do not mix with other solvent waste streams unless explicitly permitted

by your institution's Environmental Health & Safety (EHS) department.[1][8]

Container Preparation: Choose a container made of a material compatible with the liquid

waste. Ensure it has a screw-top or other secure lid.

Labeling: Label the container with "Hazardous Waste," the full chemical name(s) and their

concentrations, and other required information as per institutional policy.[1][7]

Waste Accumulation: Carefully pour the liquid waste into the container, avoiding splashes

and spills.

Container Management: Keep the container securely closed when not in use.[3][4][6] Store

the container in a secondary containment bin or tray to catch any potential leaks.[6]

Disposal Request: When the container is full, or as per institutional guidelines, schedule a

pickup with your hazardous waste disposal service.[1]

Protocol 3: Decontamination and Disposal of Empty
Containers
Objective: To properly decontaminate and dispose of empty containers that held a hazardous

chemical.

Materials:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://offices.austincc.edu/safety-and-environmental-management/safety-manual/hazardous-waste-management/
https://www.benchchem.com/pdf/Proper_Disposal_of_Amg_208_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Amg_208_A_Guide_for_Laboratory_Professionals.pdf
https://ehs.utexas.edu/environment-waste/waste-management/chemical-waste
https://www.benchchem.com/pdf/Proper_Disposal_of_Amg_208_A_Guide_for_Laboratory_Professionals.pdf
https://offices.austincc.edu/safety-and-environmental-management/safety-manual/hazardous-waste-management/
https://www.epa.gov/sites/default/files/2018-05/documents/proper-handling-of-hazardous-waste-guide.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/pdf/Proper_Disposal_of_Amg_208_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Appropriate PPE.

Suitable solvent for rinsing.

Hazardous waste containers for rinsate and the empty container.

Procedure:

Triple Rinsing: For containers that held a toxic or poisonous chemical, they must be triple-

rinsed with an appropriate solvent capable of removing the chemical.[4] The first rinse must

be collected and disposed of as hazardous waste.[4][6]

Container Disposal: After triple rinsing and air drying, the container may be disposed of in the

regular trash if permitted by local regulations.[4] Alternatively, and often preferably, reuse the

container for compatible waste and relabel it appropriately.[4] For containers that held

acutely hazardous materials, the container itself may need to be disposed of as hazardous

waste.[7]

Label Removal: Before disposing of a rinsed container in the trash, all original labels must be

obliterated, removed, or defaced.[6][7]

Mandatory Visualization
The following diagrams illustrate the logical workflow for the proper disposal of hazardous

chemical waste.
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Waste Generation & Segregation
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Caption: Logical workflow for hazardous chemical waste disposal.
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This comprehensive guide provides a framework for the safe and compliant disposal of

hazardous chemicals in a research environment. Adherence to these procedures is critical for

protecting personnel, the community, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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